Cas no 127882-59-1 (ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate)

• Product Name: ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
• CAS No: 127882-59-1
• MF: C₃₀H₂₉NO₉
• MW: 547.552569150925
• CID: 1221913
• PubChem ID: 148090
• Update Time: 2025-04-20

ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
• ethyl 4-[[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl]amino]benzoate
• ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-y
• DTXSID40926018
• (5S-(5alpha,6beta,8alpha,9beta))-4-((5,5a,6,8,8a,9-Hexahydro-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxofuro(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-5-yl)amino)benzoic acid, ethyl ester
• Ethyl 4-{[9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
• 127882-59-1

• Inchi： 1S/C30H29NO9/c1-4-37-29(33)15-5-7-17(8-6-15)31-27-19-12-22-21(39-14-40-22)11-18(19)25(26-20(27)13-38-30(26)34)16-9-23(35-2)28(32)24(10-16)36-3/h5-12,20,25-27,31-32H,4,13-14H2,1-3H3/t20?,25-,26?,27-/m0/s1
• InChI Key： ZNWQWFQNGLVVJN-CTUKQDLSSA-N
• SMILES： O1C(C2[C@@H](C3C=C(C(=C(C=3)OC)O)OC)C3C=C4C(=CC=3[C@@H](C2C1)NC1C=CC(C(=O)OCC)=CC=1)OCO4)=O

Computed Properties

• Exact Mass: 547.18427
• Monoisotopic Mass: 547.18423150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.78